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Compound of Interest

Compound Name: 3-Bromofuran

Cat. No.: B129083

For Researchers, Scientists, and Drug Development Professionals

3-Bromofuran serves as a versatile and highly valuable building block in the synthesis of a
variety of agrochemicals. Its reactive furan ring, substituted with a bromine atom, allows for a
range of chemical transformations, including cross-coupling reactions and ring
functionalization, to produce molecules with fungicidal, herbicidal, and insecticidal properties.
This document provides detailed application notes and experimental protocols for the synthesis
of two classes of compounds with potential agrochemical applications starting from 3-
bromofuran and its derivatives: Furanone-based compounds and Phenylfuranyl-
nicotinonitriles.

Synthesis of Furanone Derivatives for Potential
Fungicidal and Herbicidal Applications

Furanone scaffolds are present in numerous natural products and have been shown to exhibit
a wide range of biological activities, including antifungal and herbicidal properties. 3-
Bromofuran can be efficiently converted to 3-bromo-5-hydroxy-2(5H)-furanone, a key
intermediate for further elaboration.

Application Note:

The photooxidation of 3-bromofuran provides a direct route to 3-bromo-5-hydroxy-2(5H)-
furanone. This intermediate can be further modified to generate a library of furanone
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derivatives for screening as potential fungicides and herbicides. The presence of the bromine
atom and the hydroxyl group offers two points for chemical diversification.

Experimental Protocol: Synthesis of 3-Bromo-5-
hydroxy-2(5H)-furanone

This protocol details the photooxidation of 3-bromofuran.

Reaction Scheme:

Singlet Oxygen (*Oz2), DBU

3-Bromofuran CH2Clz, -78 °C » 3-Bromo-5-hydroxy-2(5H)-furanone

Step 2: Suzuki Coupling

Phenylboronic Acid
Step 1: Bromination ( )
—>
6-(Furan-2-yl)nicotinonitrile NBS 6-(5-Bromofuran-2-yl)nicotinonitrile 6-(5-Bromofuran-2-yl)nicotinonitrile

Pd(PPhs)s, Na2COs
Toluene/Methanol, 80 °C

6-(5-Bromofuran-2-yl)nicotinonitrile
>
6-(5-Phenylfuran-2-yl)nicotinonitrile
o

Phenylboronic Acid
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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